molecular formula C10H11BrN2O3 B8482825 N'-acetyl-4-bromo-2-methoxybenzohydrazide

N'-acetyl-4-bromo-2-methoxybenzohydrazide

Cat. No. B8482825
M. Wt: 287.11 g/mol
InChI Key: VKYFZMRNFAPJGJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N'-acetyl-4-bromo-2-methoxybenzohydrazide is a useful research compound. Its molecular formula is C10H11BrN2O3 and its molecular weight is 287.11 g/mol. The purity is usually 95%.
BenchChem offers high-quality N'-acetyl-4-bromo-2-methoxybenzohydrazide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N'-acetyl-4-bromo-2-methoxybenzohydrazide including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C10H11BrN2O3

Molecular Weight

287.11 g/mol

IUPAC Name

N'-acetyl-4-bromo-2-methoxybenzohydrazide

InChI

InChI=1S/C10H11BrN2O3/c1-6(14)12-13-10(15)8-4-3-7(11)5-9(8)16-2/h3-5H,1-2H3,(H,12,14)(H,13,15)

InChI Key

VKYFZMRNFAPJGJ-UHFFFAOYSA-N

Canonical SMILES

CC(=O)NNC(=O)C1=C(C=C(C=C1)Br)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of 4-bromo-2-methoxybenzoic acid (950.7 mg, 4.11 mmol) in 8 ml of DMF was treated sequentially with EDC (1183 mg, 6.17 mmol) and HOBT (945 mg, 6.17 mmol) and stirred at room temperature for 10 minutes. The reaction was then treated with acetic hydrazide (366 mg, 4.94 mmol) and stirred at room temperature overnight. The reaction was dissolved in EtOAc and washed sequentially with saturated bicarbonate solution and brine. The aqueous washes were extracted once with EtOAc. Organics were combined, dried over sodium sulfate, and concentrated under reduced pressure to a white solid (1.37 g crude).
Quantity
950.7 mg
Type
reactant
Reaction Step One
Name
Quantity
1183 mg
Type
reactant
Reaction Step One
Name
Quantity
945 mg
Type
reactant
Reaction Step One
Name
Quantity
8 mL
Type
solvent
Reaction Step One
Quantity
366 mg
Type
reactant
Reaction Step Two
Name
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three

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